Cas no 1806863-90-0 (3-(Bromomethyl)-5-(difluoromethyl)-2-hydroxypyridine-4-carboxaldehyde)

• Product Name: 3-(Bromomethyl)-5-(difluoromethyl)-2-hydroxypyridine-4-carboxaldehyde
• CAS No: 1806863-90-0
• MF: C₈H₆BrF₂NO₂
• MW: 266.039548397064
• CID: 4891123
• Update Time: 2025-08-04

3-(Bromomethyl)-5-(difluoromethyl)-2-hydroxypyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-5-(difluoromethyl)-2-hydroxypyridine-4-carboxaldehyde

• Inchi： 1S/C8H6BrF2NO2/c9-1-4-6(3-13)5(7(10)11)2-12-8(4)14/h2-3,7H,1H2,(H,12,14)
• InChI Key： YSEVWDRYQHTTEB-UHFFFAOYSA-N
• SMILES： BrCC1C(NC=C(C(F)F)C=1C=O)=O

Computed Properties

• Exact Mass: 264.95500 g/mol
• Monoisotopic Mass: 264.95500 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 46.2
• Molecular Weight: 266.04

Additional information on 3-(Bromomethyl)-5-(difluoromethyl)-2-hydroxypyridine-4-carboxaldehyde

Professional Introduction to 3-(Bromomethyl)-5-(difluoromethyl)-2-hydroxypyridine-4-carboxaldehyde (CAS No. 1806863-90-0)

3-(Bromomethyl)-5-(difluoromethyl)-2-hydroxypyridine-4-carboxaldehyde is a highly versatile and significant compound in the field of chemical biology and pharmaceutical research. With the CAS number 1806863-90-0, this compound has garnered considerable attention due to its unique structural features and potential applications in drug development. The presence of both bromomethyl and difluoromethyl substituents, combined with the hydroxypyridine core, makes it a valuable intermediate for synthesizing a wide range of bioactive molecules.

The compound's structure is particularly interesting from a synthetic chemistry perspective. The bromomethyl group provides a reactive site for nucleophilic substitution reactions, enabling the facile introduction of various functional groups. This reactivity is crucial for constructing complex molecular architectures, which are often required in medicinal chemistry. On the other hand, the difluoromethyl group is known for its ability to enhance metabolic stability and binding affinity in drug candidates. These properties make 3-(bromomethyl)-5-(difluoromethyl)-2-hydroxypyridine-4-carboxaldehyde an attractive building block for the development of novel therapeutic agents.

In recent years, there has been a growing interest in exploring the potential of heterocyclic compounds in drug discovery. Pyridine derivatives, in particular, have been extensively studied due to their diverse biological activities. The hydroxypyridine core of this compound not only contributes to its structural diversity but also offers opportunities for further functionalization. The aldehyde functionality at the 4-position provides another reactive site for condensation reactions, allowing for the synthesis of Schiff bases and other nitrogen-containing heterocycles.

One of the most compelling aspects of 3-(bromomethyl)-5-(difluoromethyl)-2-hydroxypyridine-4-carboxaldehyde is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. By targeting kinases with small molecule inhibitors, it is possible to modulate these processes and alleviate disease symptoms. The structural features of this compound make it a promising candidate for designing kinase inhibitors, particularly those that require specific interactions with the enzyme's active site.

The use of computational methods has also been instrumental in understanding the potential applications of this compound. Molecular modeling studies have shown that 3-(bromomethyl)-5-(difluoromethyl)-2-hydroxypyridine-4-carboxaldehyde can effectively bind to the ATP-binding pockets of several kinases. These studies have provided valuable insights into how the compound interacts with its target enzymes and have guided the design of more potent inhibitors. Additionally, virtual screening techniques have been employed to identify potential lead compounds derived from this scaffold, further highlighting its significance in drug discovery.

In addition to its role in kinase inhibition, 3-(bromomethyl)-5-(difluoromethyl)-2-hydroxypyridine-4-carboxaldehyde has shown promise in other therapeutic areas. For instance, it has been investigated as a precursor for synthesizing compounds with anti-inflammatory properties. Inflammation is a key pathological process underlying many chronic diseases, and inhibiting inflammatory pathways can lead to significant therapeutic benefits. The ability of this compound to undergo further functionalization makes it a valuable tool for exploring new anti-inflammatory agents.

The synthesis of 3-(bromomethyl)-5-(difluoromethyl)-2-hydroxypyridine-4-carboxaldehyde involves several key steps that highlight its synthetic utility. The bromination of 5-(difluoromethyl)pyridine-2-carboxaldehyde is a critical step that introduces the bromomethyl group. This reaction typically proceeds under mild conditions and yields high yields, making it an efficient synthetic route. Further functionalization of the hydroxyl group at the 2-position can be achieved through various methods, including esterification or amidation, which expands the range of possible derivatives.

The importance of this compound is further underscored by its recent application in preclinical studies. Researchers have utilized 3-(bromomethyl)-5-(difluoromethyl)-2-hydroxypyridine-4-carboxaldehyde as a starting material for synthesizing novel drug candidates that are being evaluated in animal models. These studies have provided preliminary evidence of its biological activity and toxicity profiles, paving the way for future clinical trials. The results from these preclinical studies are encouraging and suggest that this compound has significant potential as a therapeutic agent.

The versatility of 3-(bromomethyl)-5-(difluoromethyl)-2-hydroxypyridine-4-carboxaldehyde extends beyond its applications in drug development. It has also been used as a ligand in coordination chemistry, where it forms complexes with transition metals. These metal complexes have been explored for their catalytic properties and their potential use in materials science applications. The ability to tune the electronic properties of these complexes by varying the substituents on the pyridine core makes them particularly interesting from a research perspective.

In conclusion, 3-(Bromomethyl)-5-(difluoromethyl)-2-hydroxypyridine-4-carboxaldehyde (CAS No. 1806863-90-0) is a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features and reactivity make it a valuable intermediate for synthesizing bioactive molecules, particularly those targeting kinases and other enzymes involved in disease pathways. The recent advancements in computational methods and preclinical studies further highlight its importance as a tool for drug discovery and development.